4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[benzyl(propan-2-yl)sulfamoyl]-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C27H28N4O6S/c1-18(2)31(17-19-8-6-5-7-9-19)38(33,34)24-12-10-20(11-13-24)25(32)28-27-30-29-26(37-27)21-14-22(35-3)16-23(15-21)36-4/h5-16,18H,17H2,1-4H3,(H,28,30,32)
• InChI Key: HGRRSNNGENPVCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C27H28N4O6S
• Molecular Weight: 536.6 g/mol

Description

The compound you mentioned is a type of benzamide, which is a class of compounds containing a benzene ring attached to an amide functional group. The specific compound has additional functional groups, including a sulfamoyl group and an oxadiazole ring, which could influence its properties and reactivity.

Scientific Research Applications

Benzamide Derivatives in Medicine

Benzamide derivatives, including substituted benzamides like sulpiride, are widely studied for their therapeutic applications, particularly in the treatment of psychiatric disorders such as schizophrenia, depression, and anxiety. These compounds function primarily as dopamine receptor antagonists, offering an alternative to traditional antipsychotic medications with potentially fewer side effects or different efficacy profiles. For instance, sulpiride is notable for its selective blocking of D2 receptors, suggesting a focused approach to modulating dopaminergic activity in the brain (Wetzel et al., 1998).

Pharmacokinetics and Metabolism

Research on benzamide derivatives also delves into their pharmacokinetics and metabolism, critical for understanding how these compounds are processed by the body and their safety profiles. Studies involving compounds like SB-649868, an orexin receptor antagonist, reveal the pathways through which these drugs are metabolized and excreted, offering insights into their potential therapeutic windows, dosing strategies, and side effects (Renzulli et al., 2011).

Allergic and Adverse Reactions

Understanding the potential for allergic and adverse reactions to benzamide derivatives is another area of research focus. Case studies and clinical trials assess the safety and tolerability of these compounds, identifying any common or serious side effects that may limit their use or require careful monitoring. For example, allergic contact dermatitis has been reported with the use of benzophenones, compounds that, while structurally distinct, share functional roles with benzamides in certain applications (Caruana et al., 2011).